Cas no 7401-92-5 (triethyl (2-methylbenzene-1,3,5-triyl)triscarbamate)

• Product Name: triethyl (2-methylbenzene-1,3,5-triyl)triscarbamate
• CAS No: 7401-92-5
• MF: C₁₆H₂₃N₃O₆
• MW: 353.370324373245
• CID: 978796
• PubChem ID: 235174
• Update Time: 2025-04-19

triethyl (2-methylbenzene-1,3,5-triyl)triscarbamate Chemical and Physical Properties

Names and Identifiers

• triethyl (2-methylbenzene-1,3,5-triyl)triscarbamate
• 2,4,6-Triacetaminotoluol; 1,4,7-triazacyclononane-N,N',N''-tripropionate; NSC696866; N,N',N" -Tris(carboxyethyl)-1,4,7-triazacyclononane; CTK0G1349; AC1L9764; N.N'.N''-(Methyl-benzentriyl-(1.3.5))-tricarbamidsaeure-triaethylester; 2.4.6-Tris-aethoxycarbonylamino-toluol; ACMC-20c103; N,N',N''-(2-Methyl-benzen-1,3,5-triyl)-tris-acetamid; N,N',N''-(2-methyl-benzene-1,3,5-triyl)-tris-acetamide; 1H-1,4,7-Triazonine-1,4,7-tripropanoic ac
• NSC36268
• DTXSID70995313
• 7401-92-5
• NSC-36268
• Triethyl (2-methylbenzene-1,3,5-triyl)tris(hydrogen carbonimidate)

• Inchi： 1S/C16H23N3O6/c1-5-23-14(20)17-11-8-12(18-15(21)24-6-2)10(4)13(9-11)19-16(22)25-7-3/h8-9H,5-7H2,1-4H3,(H,17,20)(H,18,21)(H,19,22)
• InChI Key： HBZWMMPXPFFHGF-UHFFFAOYSA-N
• SMILES： O(CC)C(NC1C=C(C=C(C=1C)NC(=O)OCC)NC(=O)OCC)=O

Computed Properties

• Exact Mass: 353.15879
• Monoisotopic Mass: 353.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.291
• Boiling Point: 366.1°C at 760 mmHg
• Flash Point: 175.2°C
• Refractive Index: 1.595
• PSA: 114.99
• LogP: 3.91920